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Compound of Interest

Compound Name: Simonsinol

Cat. No.: B182578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Simonsinol is a lignan, a class of natural products known for their diverse biological activities.

Isolated from the bark of Illicium simonsii, this compound is also available as a synthetic

derivative for research purposes.[1][2] While its precise biological functions and mechanisms of

action are still under investigation, its structural classification as a lignan suggests potential

applications in pharmacological research, particularly in the exploration of cellular signaling

pathways.[1][3] This document provides a comprehensive overview of the currently available

technical information on Simonsinol, including its chemical structure and basic properties.

However, it is important to note that detailed experimental data, including quantitative biological

activity and comprehensive physicochemical properties, are not yet publicly available in the

scientific literature.

Chemical Structure and Properties
Simonsinol is characterized by a core structure typical of lignans, featuring multiple

phenylpropanoid units. Its chemical identity has been established through its unique CAS

number and spectroscopic data.
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Identifier Value Source

CAS Number 155709-40-3 [1][4][5]

Molecular Formula C₂₇H₂₆O₃ [1][4][6]

Molecular Weight 398.5 g/mol [1][4][6]

SMILES

C=CCC1=CC(=C(C=C1)O)C2

=CC(=CC(=C2O)C3=CC(=C(C

=C3)O)CC=C)CC=C

[1]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Simonsinol, such as melting

point, boiling point, and solubility in various solvents, are not extensively reported in publicly

accessible literature. Commercial suppliers indicate that the compound is a powder and

recommend storage at 2-8°C in a refrigerator.[4]

Biological Activity and Mechanism of Action
The biological activity of Simonsinol is an emerging area of research. As a lignan, it is

anticipated to possess bioactive properties.[1][3] One supplier suggests that Simonsinol is
designed to mimic certain natural biological processes and can modulate specific signaling

pathways, making it a tool for studying cellular dynamics.[1] It is proposed that its mode of

action involves interactions with cellular receptors, leading to either activation or inhibition of

these pathways.[1] However, specific details regarding the signaling pathways affected, the

nature of its interaction with receptors, and its pharmacological effects remain to be elucidated

through dedicated experimental studies.
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Parameter Value Conditions Source

IC₅₀ Not Available

Binding Affinity (K_d,

K_i)
Not Available

Pharmacokinetic Data Not Available

Absence of data in the table indicates that this information is not currently available in the

public domain.

Experimental Information
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of

Simonsinol are not readily available in published scientific literature. While it is known to be a

natural product isolated from Illicium simonsii, information regarding the specific extraction and

purification methods is limited.[2][7] Some commercial sources also refer to it as a synthetic

derivative, implying the existence of a synthetic route, though the specifics of this synthesis are

not described.[1]

Signaling Pathways and Experimental Workflows
Due to the limited information on the specific biological targets and mechanisms of action of

Simonsinol, diagrams of signaling pathways, experimental workflows, or logical relationships

cannot be constructed at this time. Further research is required to identify the cellular

processes modulated by this compound.

Conclusion and Future Directions
Simonsinol presents as a promising, yet largely uncharacterized, lignan with potential for

pharmacological investigation. The currently available data provides a foundational

understanding of its chemical identity. However, to fully comprehend its therapeutic potential,

further in-depth research is imperative. Future studies should focus on:

Comprehensive Physicochemical Characterization: Detailed analysis of its solubility, stability,

and other physical properties.
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Elucidation of Biological Activity: Screening for its effects on various cell lines and disease

models to identify its pharmacological profile.

Mechanism of Action Studies: Identification of its molecular targets and the signaling

pathways it modulates.

Pharmacokinetic and Toxicological Profiling: In vivo studies to determine its absorption,

distribution, metabolism, excretion, and safety profile.

The generation of such data will be crucial for the scientific community to unlock the full

potential of Simonsinol in the realm of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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